Ethyl 2-(2-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H20N2O3S2/c1-3-12-5-7-13(8-6-12)18-15(20)11-24-17-19-14(10-23-17)9-16(21)22-4-2/h5-8,10H,3-4,9,11H2,1-2H3,(H,18,20)
• InChI Key: MVBWRLBZOVOHFW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)OCC
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

“Ethyl 2-(2-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetate” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their wide range of pharmacological applications.

Scientific Research Applications

Microwave Assisted Synthesis and Biological Activities

A study by Attimarad et al. (2017) on ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates revealed their significant anti-inflammatory, analgesic, and antioxidant activities. These findings suggest potential applications in developing therapeutic agents for inflammation and pain management. Additionally, molecular docking studies indicated a good correlation between the anti-inflammatory activity and the binding modes in COX-2 enzyme, highlighting their relevance in drug design and discovery (Attimarad, Khedr, & Aldhubiab, 2017).

Glucosidase Inhibition Studies

Babar et al. (2017) synthesized novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates showing significant inhibition towards α-glucosidase and β-glucosidase enzymes. This suggests a potential application in managing diabetes through the inhibition of these enzymes, which are involved in carbohydrate digestion and glucose absorption (Babar et al., 2017).

Antiamoebic Activity and Cytotoxicity

Shirai et al. (2013) explored the antiamoebic activity of ethyl (5-alkyl-2-amino-1,3-thiazol-4-yl) acetates, demonstrating good in vitro activity against Acanthamoeba polyphaga. The compounds showed lower cytotoxicity compared to traditional agents, suggesting their potential as safer amoebicidal agents (Shirai, Endo, Maseda, & Omasa, 2013).

Synthesis and Antimicrobial Activities

Wardkhan et al. (2008) synthesized derivatives with thiazole moieties that exhibited antimicrobial activities against various bacterial and fungal pathogens. This underscores the potential of such compounds in the development of new antimicrobial agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Synthesis and Antitumour Activity

Liu et al. (2018) investigated ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, which demonstrated inhibition of cancer cell proliferation. This finding suggests a potential application in cancer therapy, especially in designing compounds targeting specific tumor cells (Liu et al., 2018).